![molecular formula C15H15N5O B3017637 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide CAS No. 938017-85-7](/img/structure/B3017637.png)
3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as phenylpyrazoles . It consists of a pyrazole bound to a phenyl group .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . For instance, one study reported the synthesis of 38 pyrazolo[3,4-b]pyridine derivatives based on scaffold hopping and computer-aided drug design .Molecular Structure Analysis
The molecular structure of this compound has been characterized by various spectroscopic studies and X-ray crystallography . The crystal belongs to a triclinic crystal system with a P1 space group .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied . For instance, one study reported the condensation reaction of this compound with trifluoroacetic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound have been characterized in various studies . For instance, one study reported the melting point of a related compound to be between 153–155 °C .Scientific Research Applications
Synthesis and Structural Studies
3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide has been involved in various synthesis and structural studies. Researchers have explored its synthesis and characterization using different spectroscopic methods, revealing its complex molecular structure and tautomeric forms (Soares & Dias, 2020). Additionally, studies on similar pyrazolo[3,4-b]pyridines have shown how they form hydrogen-bonded trimers and two-dimensional sheets, contributing to the understanding of their molecular conformation and hydrogen bonding (Quiroga et al., 1999).
Antimicrobial and Anticancer Activity
Research on pyrazolo[3,4-b]pyridine derivatives, including 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide, has shown significant antimicrobial and anticancer activities. Studies have indicated the potential of these compounds in synthesizing new heterocyclic compounds with potent biological activities, including action against various cancer cell lines and microbial strains (Al-Ghamdi, 2019); (Abdellatif et al., 2014).
Chemical Structure and Activity Relationships
The synthesis of various derivatives of 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide has helped in understanding the relationship between chemical structure and biological activity. By modifying the core structure, researchers have been able to analyze how changes in molecular configuration impact their biological properties, such as antimicrobial and anticancer activities (Rahmouni et al., 2016).
Development of Novel Heterocyclic Compounds
The compound has also been used in the development of novel heterocyclic compounds. By using it as a base, researchers have synthesized new compounds that exhibit varied biological activities. These studies are pivotal in drug discovery and development, especially in the search for new therapeutic agents (Aly et al., 2019).
Mechanism of Action
While the specific mechanism of action for this compound is not mentioned in the search results, related compounds such as pyrazolo[3,4-b]pyridine derivatives have been studied for their inhibitory activities against Tropomyosin receptor kinases (TRKs) . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer .
Future Directions
properties
IUPAC Name |
3,6-dimethyl-1-phenylpyrazolo[3,4-b]pyridine-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O/c1-9-8-12(15(21)18-16)13-10(2)19-20(14(13)17-9)11-6-4-3-5-7-11/h3-8H,16H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFBUYCQXEPNVGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=NN(C2=N1)C3=CC=CC=C3)C)C(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.